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Compound of Interest

Compound Name: 1,3,5-Cadinatriene-3,8-diol

Cat. No.: B12431693 Get Quote

Essential Safety and Handling Guide for 1,3,5-
Cadinatriene-3,8-diol
Disclaimer: No specific Safety Data Sheet (SDS) for 1,3,5-Cadinatriene-3,8-diol (CAS No.

941227-27-6) was found during the literature search. The following guidance is based on the

general principles of laboratory safety for handling research chemicals and data extrapolated

from structurally similar compounds, such as other sesquiterpenoid diols. Researchers,

scientists, and drug development professionals are strongly advised to conduct a thorough risk

assessment before handling this compound.

This guide provides essential, immediate safety and logistical information for the operational

use and disposal of 1,3,5-Cadinatriene-3,8-diol, a phytochemical compound used in life

sciences research.

Chemical and Physical Properties
A summary of the known quantitative data for 1,3,5-Cadinatriene-3,8-diol is presented below.

This information has been gathered from various chemical suppliers and databases.
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Property Value Source

CAS Number 941227-27-6 Biosynth[1], LookChem[2]

Molecular Formula C₁₅H₂₂O₂ Biosynth[1], LookChem[2]

Molecular Weight 234.33 g/mol Biosynth[1], TargetMol[3]

Boiling Point 374.1 °C (Predicted) Biosynth[1]

Relative Density 1.064 g/cm³ (Predicted) TargetMol[3]

Storage Temperature 2°C - 8°C Biosynth[1]

Personal Protective Equipment (PPE)
Given the absence of specific toxicological data, a cautious approach is recommended. The

following PPE should be considered the minimum requirement when handling 1,3,5-
Cadinatriene-3,8-diol.

PPE Category Recommendation Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary if there is a splash

hazard.

Protects against potential eye

irritation or injury from

splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Prevents skin contact, which

could lead to irritation or

absorption.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If aerosols or dust may

be generated and engineering

controls are not sufficient, a

NIOSH-approved respirator

may be necessary.

Minimizes inhalation of any

vapors, aerosols, or dust,

which could cause respiratory

irritation.
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Operational and Disposal Plans
A step-by-step guide for the safe handling, storage, and disposal of 1,3,5-Cadinatriene-3,8-
diol.

Handling:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand this guide thoroughly.

Work Area: Conduct all work in a well-ventilated area, such as a chemical fume hood.

Dispensing: When weighing or transferring the compound, take care to avoid generating dust

or aerosols.

Contamination: Avoid contact with skin, eyes, and clothing. In case of accidental contact,

follow the first aid measures outlined below.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage:

Container: Keep the container tightly closed.

Temperature: Store in a cool, dry place, refrigerated at 2°C - 8°C as recommended.[1]

Incompatibilities: Store away from strong oxidizing agents.

Disposal:

Waste Characterization: Dispose of waste in accordance with all local, state, and federal

regulations. The waste may be classified as hazardous.

Container: Collect waste in a designated, labeled, and sealed container.

Procedure: Do not dispose of down the drain or in regular trash. Contact your institution's

environmental health and safety office for specific disposal procedures.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Experimental Protocols
While specific experimental protocols for 1,3,5-Cadinatriene-3,8-diol are not detailed in the

provided search results, a general workflow for handling a research chemical of this nature is

provided below.
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Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Select and Don PPE

Prepare Materials and Equipment

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste According to Protocol

Remove and Dispose of PPE
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A general experimental workflow for handling research chemicals.
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Logical Relationships in PPE Selection
The decision-making process for selecting appropriate PPE is based on a risk assessment of

the potential hazards.

Hazard Assessment

PPE Selection

Inhalation Hazard?

Use Respirator

Yes

Skin Contact Hazard?

Wear Gloves and Lab Coat

Yes

Eye Contact Hazard?

Wear Goggles/Face Shield

Yes

Click to download full resolution via product page

Logical flow for selecting personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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